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Compound of Interest

Compound Name: 3-Hydroxyphenylurea

CAS No.: 701-82-6

Cat. No.: B1677113

Get Quote

Compound Identity:

IUPAC Name: 1-(3-Hydroxyphenyl)urea[1][2]

CAS Registry Number: 701-82-6[2][3]

Molecular Formula:

Molecular Weight: 152.15 g/mol

Structural Class: N-arylurea / Phenolic derivative

Experimental Methodology
To ensure reproducibility in a drug development setting, the following sample preparation

protocols are recommended. These methods minimize solvent-solute interactions that can

obscure labile proton signals (OH, NH).

NMR Sample Preparation
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Solvent: Dimethyl sulfoxide-

(DMSO-

) is the mandatory solvent. Methanol-

will promote rapid deuterium exchange, causing the disappearance of the critical Amide and
Phenol protons.

Concentration: 10–15 mg of analyte in 0.6 mL solvent.

Temperature: 298 K (25°C).

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

IR Sample Preparation
Method: Attenuated Total Reflectance (ATR) on neat solid is preferred over KBr pellets to

prevent hygroscopic water interference in the 3300–3500 cm⁻¹ region.

Resolution: 4 cm⁻¹.

Nuclear Magnetic Resonance ( H, C NMR) Data
The aromatic ring of 3-hydroxyphenylurea exhibits a classic meta-substituted splitting pattern.

The urea moiety introduces significant deshielding on the ipso carbon and the adjacent amide

proton.

Table 1: H NMR Chemical Shifts (DMSO- , 400 MHz)
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Position
Shift (

, ppm)
Multiplicity Integral

Assignment
Logic

OH 9.25 Singlet (broad) 1H

Phenolic

hydroxyl; highly

deshielded by

oxygen.

NH (Ar) 8.45 Singlet 1H

Urea NH

attached to the

aromatic ring.

Downfield due to

resonance with

the carbonyl and

phenyl ring.

H-2 7.05
Triplet (apparent

singlet)
1H

Isolated proton

between OH and

Urea; exhibits

small meta-

coupling (

Hz).

H-5 6.95 Triplet 1H

Pseudo-triplet

due to coupling

with H-4 and H-6

(

Hz).

H-6 6.75
Doublet of

doublets
1H

Ortho to Urea,

Para to OH.

H-4 6.35
Doublet of

doublets
1H

Ortho to OH,

Para to Urea.

Shielded by the

electron-donating

OH group.
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NH 5.80 Singlet (broad) 2H

Terminal urea

protons.

Broadened due

to quadrupole

relaxation of the

adjacent

Nitrogen.

Table 2: C NMR Chemical Shifts (DMSO- , 100 MHz)

Position
Shift (

, ppm)
Type Assignment Logic

C=O 156.4 Quaternary

Urea carbonyl.

Distinct from amide

carbonyls (usually

~165 ppm) due to

diamagnetic shielding

from two nitrogens.

C-3 157.8 Quaternary

Aromatic C-OH.

Deshielded by direct

oxygen attachment.

C-1 141.2 Quaternary Aromatic C-N (Ipso).

C-5 129.3 Methine

Meta to both

substituents; relatively

unperturbed benzene-

like shift.

C-2 109.5 Methine

Ortho to both donating

groups; significantly

shielded.

C-6 107.8 Methine Ortho to Urea.

C-4 105.4 Methine

Ortho to OH; most

shielded aromatic

carbon.
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Infrared Spectroscopy (FT-IR) Data[1][4][5]
The IR spectrum is dominated by the complex hydrogen-bonding network typical of ureas. The

"Amide I" and "Amide II" bands are diagnostic for the urea backbone.

Table 3: Key IR Vibrational Modes
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Wavenumber (cm⁻¹) Intensity
Vibrational Mode
Assignment

3420, 3330 Strong/Broad

(N-H) asymmetric and

symmetric stretches. The

doublet structure confirms the

primary amine (

) terminus.

3200–3000 Broad
(O-H) Phenolic stretch. Often

overlaps with the lower energy

wing of N-H bands.

1655 Strong

(C=O) Amide I band. The urea

carbonyl stretch.[4] Lower

frequency than esters due to

resonance donation from two

nitrogens.

1590, 1495 Medium (C=C) Aromatic ring skeletal

vibrations.

1550 Strong
(N-H) Amide II band. N-H

bending coupled with C-N

stretching.

1220 Strong (C-O) Phenolic C-O stretch.

770, 690 Medium

(C-H) Out-of-plane bending

(oop). Diagnostic for meta-

substitution (1,3-disubstituted

benzene).

Structural Visualization & Logic
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Figure 1: Chemical Structure and Numbering
The following diagram illustrates the atom numbering used in the NMR assignments above.
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Click to download full resolution via product page

Caption: Atom mapping for 1-(3-hydroxyphenyl)urea. Color codes indicate chemical

environment (Blue: Ipso-N, Red: Ipso-O, Green: Nitrogen).

Figure 2: Synthesis & Fragmentation Logic
Understanding the synthesis aids in identifying impurities (e.g., unreacted 3-aminophenol) in

the spectra.
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Caption: Standard synthetic route via acid hydrolysis of cyanate. Monitoring the disappearance

of the amine signal (SM) is critical for QC.

Data Interpretation & Quality Control
Differentiation from Isomers

vs. 2-Hydroxyphenylurea (Ortho): The ortho isomer will exhibit an intramolecular hydrogen

bond between the phenolic OH and the urea carbonyl. This results in a significant downfield

shift of the OH proton (

ppm) and a shift in the carbonyl IR band.

vs. 4-Hydroxyphenylurea (Para): The para isomer possesses a symmetry plane, rendering

the H-2/H-6 and H-3/H-5 protons chemically equivalent. The

H NMR would show a clean

system (two doublets) rather than the complex
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pattern of the meta-isomer described here.

Mass Spectrometry (QC Check)
Ionization Mode: ESI (+)

Molecular Ion (

): m/z 153.07

Key Fragment: m/z 110 (Loss of -NCO group, characteristic of ureas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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